N-benzyl-3-ethyl-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• IUPAC Name: N-benzyl-3-ethyl-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• InChI: InChI=1S/C21H19FN4O2S/c1-2-20-23-24-21-12-11-19(15-25(20)21)29(27,28)26(14-16-7-4-3-5-8-16)18-10-6-9-17(22)13-18/h3-13,15H,2,14H2,1H3
• InChI Key: JNUQASKFPYHBET-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1C=C(C=C2)S(=O)(=O)N(CC3=CC=CC=C3)C4=CC(=CC=C4)F
• Molecular Formula: C21H19FN4O2S
• Molecular Weight: 410.5 g/mol

Description

The compound is a derivative of triazolo[4,3-a]pyridine, which is a type of nitrogen-containing heterocycle. Heterocyclic compounds are cyclic compounds with at least two different elements as atoms of ring members. Triazole compounds, which contain two carbon and three nitrogen atoms in the five-membered aromatic azole chain, are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Molecular Structure Analysis

The molecular structure of this compound would include a triazolo[4,3-a]pyridine core with a benzyl group, an ethyl group, and a 3-fluorophenyl group attached to it. The exact structure would depend on the positions of these substituents on the triazolo[4,3-a]pyridine core.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Triazole derivatives are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Some general properties of triazole derivatives include their ability to form hydrogen bonds and their aromaticity.

Scientific Research Applications

Antimalarial Activity

The compound has been investigated as a potential antimalarial agent. Researchers designed a virtual library of [1,2,4]triazolo[4,3-a]pyridines, including our compound of interest, and evaluated them using virtual screening and molecular docking methods. .

Propellants and Explosives

While not directly studied for this purpose, the presence of nitrogen atoms in the triazole ring suggests potential applications in propellants and explosives. .

1,2,3-Triazolodiazine Derivatives

Considering its triazole core, this compound could serve as a building block for the synthesis of 1,2,3-triazolodiazine derivatives. .

Future Directions

The future research directions for this compound could include further studies on its synthesis, characterization, and potential biological activities. Given the versatile biological activities of triazole derivatives, this compound could be a potential candidate for drug development.